2-(Thiophen-2-yl)ethane-1-sulfonamide

• IUPAC Name: 2-thiophen-2-ylethanesulfonamide
• InChI: InChI=1S/C6H9NO2S2/c7-11(8,9)5-3-6-2-1-4-10-6/h1-2,4H,3,5H2,(H2,7,8,9)
• InChI Key: MUVXKGKUECYBHJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)CCS(=O)(=O)N
• Molecular Formula: C6H9NO2S2
• Molecular Weight: 191.3 g/mol
• CAS RN: 257889-66-0

Description

“2-(Thiophen-2-yl)ethane-1-sulfonamide” is a chemical compound with the molecular formula C6H9NO2S2. It has a molecular weight of 191.27. The compound is typically stored at room temperature and appears as a powder.

Molecular Structure Analysis

The InChI code for “2-(Thiophen-2-yl)ethane-1-sulfonamide” is InChI=1S/C6H9NO2S2/c7-11(8,9)5-3-6-2-1-4-10-6/h1-2,4H,3,5H2,(H2,7,8,9). The Canonical SMILES is C1=CSC(=C1)CCS(=O)(=O)N.

Physical And Chemical Properties Analysis

“2-(Thiophen-2-yl)ethane-1-sulfonamide” has a molecular weight of 191.3 g/mol. It has a Hydrogen Bond Donor Count of 1 and a Hydrogen Bond Acceptor Count of 4. The compound has a Rotatable Bond Count of 3. The Exact Mass and Monoisotopic Mass are 191.00747088 g/mol. The Topological Polar Surface Area is 96.8 Ų. The compound has a Heavy Atom Count of 11.

Scientific Research Applications

Carbonic Anhydrase Inhibition

2-(Thiophen-2-yl)ethane-1-sulfonamide and its derivatives are potent inhibitors of carbonic anhydrase isoenzymes, particularly I and II, found in human erythrocytes. Their inhibitory effect is significant at small concentrations, making them potential therapeutic agents in carbonic anhydrase inhibitor design studies (Alım, Köksal, & Karaman, 2020).

Urease Inhibition and Antibacterial Activity

Thiophene sulfonamide derivatives exhibit urease inhibition and antibacterial activities. The electronic effects of different functional groups on the aromatic ring significantly influence these activities, suggesting their potential as antibacterial agents (Noreen et al., 2017).

Solid-State Photochemistry

These compounds display unique behaviors in solid-state photochemistry, with unexpected reactions like photodecarbonylation and intramolecular photocycloaddition, showcasing their potential in photochemical applications (Resendiz et al., 2008).

Ferroelectric Properties

Certain derivatives, such as the homochiral quinoxaline derivative of 1,2-di(thiophen-2-yl)ethane-1,2-dione, exhibit ferroelectric properties with potential applications in material science (Chen et al., 2010).

Improving Battery Performance

In the field of electrochemistry, 2-thiophene sulfonamide (2-TS) has been used as a multi-functional additive in electrolytes for LiNi0.8Mn0.1Co0.1O2/graphite batteries, enhancing their performance significantly (Li et al., 2020).

Cyclin-Dependent Kinase Inhibition

Thiophene-2-sulfonamide derivatives have been investigated as inhibitors of cyclin-dependent kinase 5 (cdk5), which is significant for potential applications in treating neurological disorders (Malmström et al., 2012).

Optical and Electronic Properties

These compounds exhibit interesting optical and electronic properties, making them relevant in the study of molecular orbitals, optical and thermodynamic parameters, and their applications in new drug development (Mubarik et al., 2021).

Safety and Hazards

The safety information for “2-(Thiophen-2-yl)ethane-1-sulfonamide” indicates a warning signal word. The compound is typically stored at room temperature.

Future Directions

Thiophene-based analogs, such as “2-(Thiophen-2-yl)ethane-1-sulfonamide”, have been of interest to a growing number of scientists as a potential class of biologically active compounds. They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects.

Synthesis routes and methods

Procedure details

A solution of crude 2-thiophen-2-yl-ethanesulfonyl chloride (25 g) in THF (400 ml) was treated with sat. aq. ammonia (60 ml) at 0° C. The mixture was stirred at rt for 16 h before it was neutralised with 25% aq. HCl (60 ml). Bulk of the THF was evaporated. The aq. solution was extracted twice with EA. The organic phase was washed with water and evaporated. The remaining oil was purified by chromatography on silica gel eluting with heptane:EA 1:1. The product was further purified by recrystallisation from diethyl ether/pentane to give 2-thiophen-2-yl-ethanesulfonic acid amide (8.46 g) as off-white crystals. 1H-NMR (300 MHz, CDCl3): 3.36–3.50(m, 4H), 4.54(s br, 2H), 6.89–6.92(m, 1H), 6.95(dd, J=3.5, 5.1, 1H), 7.20(dd, J=1.1, 5.0, 1H).